Cas no 2137823-05-1 (1-[(tert-butoxy)carbonyl]-2-(oxolan-2-yl)piperidine-4-carboxylic acid, Mixture of diastereomers)

• Product Name: 1-[(tert-butoxy)carbonyl]-2-(oxolan-2-yl)piperidine-4-carboxylic acid, Mixture of diastereomers
• CAS No: 2137823-05-1
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 4640333
• Update Time: 2025-05-22

1-[(tert-butoxy)carbonyl]-2-(oxolan-2-yl)piperidine-4-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-2-(oxolan-2-yl)piperidine-4-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C15H25NO5/c1-15(2,3)21-14(19)16-7-6-10(13(17)18)9-11(16)12-5-4-8-20-12/h10-12H,4-9H2,1-3H3,(H,17,18)
• InChI Key： HWTMBDBUCGZZJF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(O)=O)CC1C1CCCO1

Additional information on 1-[(tert-butoxy)carbonyl]-2-(oxolan-2-yl)piperidine-4-carboxylic acid, Mixture of diastereomers

1-[(tert-butoxy)carbonyl]-2-(oxolan-2-yl)piperidine-4-carboxylic acid (CAS No. 2137823-05-1): A Comprehensive Overview

The compound 1-[(tert-butoxy)carbonyl]-2-(oxolan-2-yl)piperidine-4-carboxylic acid (CAS No. 2137823-05-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The mixture of diastereomers highlights its stereochemical complexity, making it an interesting subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and microwave-assisted synthesis. These techniques not only enhance the yield but also improve the stereochemical control, which is crucial for obtaining high-purity diastereomers. The tert-butoxy carbonyl group and the oxolan-2-yl substituent are key structural features that contribute to the compound's stability and reactivity. The former acts as a protecting group for carboxylic acids, while the latter introduces a cyclic ether moiety, enhancing the molecule's solubility and bioavailability.

Research into the biological properties of CAS No. 2137823-05-1 has revealed its potential as a precursor in drug development. For instance, studies have shown that this compound can serve as an intermediate in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. Its ability to form stable amide bonds makes it a valuable building block in peptide synthesis, a field that continues to expand with the discovery of novel therapeutic targets.

In terms of pharmacokinetics, the mixture of diastereomers exhibits distinct absorption, distribution, metabolism, and excretion profiles. This variation underscores the importance of stereochemistry in determining the compound's efficacy and toxicity. Recent studies have employed advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to characterize these diastereomers with unprecedented precision.

The environmental impact of CAS No. 2137823-05-1 is another area of growing interest. Researchers have investigated its biodegradation pathways under various conditions, revealing its potential to decompose into non-toxic byproducts. This information is critical for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

In conclusion, 1-[(tert-butoxy)carbonyl]-2-(oxolan-2-yl)piperidine-4-carboxylic acid (CAS No. 2137823-05) stands out as a multifaceted compound with promising applications across multiple disciplines. Its stereochemical diversity, coupled with advancements in synthetic and analytical chemistry, positions it as a valuable asset in both research and industry.